2-Isopropoxy-5-methyl-4-(1-methylpiperidin-4-yl)aniline

• CAS No.: 1032903-66-4
• Molecular Formula: C16H26N2O
• Molecular Weight: 262.39 g/mol
• IUPAC Name: 5-methyl-4-(1-methylpiperidin-4-yl)-2-propan-2-yloxyaniline
• InChI: InChI=1S/C16H26N2O/c1-11(2)19-16-10-14(12(3)9-15(16)17)13-5-7-18(4)8-6-13/h9-11,13H,5-8,17H2,1-4H3
• InChI Key: IMIFVLVXAQDYQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C2CCN(CC2)C)OC(C)C)N

Description

2-Isopropoxy-5-methyl-4-(1-methylpiperidin-4-yl)aniline is a useful research compound. Its molecular formula is C16H26N2O and its molecular weight is 262.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(5-Isopropoxy-2-methyl-4-nitro-phenyl)-1-methyl-pyridinium iodide from the previous step (0.697 mmol) is dissolved in CH3OH (20 mL) and cooled to 0° C. NaBH4 (264 mg, 6.97 mmol, 10 equiv.) is slowly added. After this addition is complete, the cooling bath is removed and the reaction is stirred at room temperature for 1 h. The reaction is quenched by the slow addition of 1N aqueous HCl (14 mL). The CH3OH is partially removed by vacuum. The resulting residue is partitioned between EtOAc and 1 N aqueous NaOH. Additional 50% aqueous NaOH is added until the aqueous layer pH>12. The EtOAc layer is washed with 1 N aqueous NaOH (2×), the organic layer is then dried over Na2SO4, filtered, and concentrated under vacuum. After concentration, the crude product (175 mg) is dissolved in acetic acid (10 mL). TFA (0.15 mL, 3 equiv.) and PtO2 (53 mg, 30% w/w) are added and the reaction is placed under 50 psi H2 gas in a Parr Shaker for 14 h. The reaction mixture is filtered and the filtrate is concentrated under vacuum. The resulting residue is partitioned between EtOAc and 1 N aqueous NaOH. Additional 50% aqueous NaOH is added until the aqueous layer pH>12. The EtOAc layer is washed with 1 N aqueous NaOH (2×), the organic layer is then dried over Na2SO4, filtered, and concentrated under vacuum to give 2-Isopropoxy-5-methyl-4-(1-methyl-piperidin-4-yl)-phenylamine which is used in Step 4 without further purification: ESMS m/z 263.2 (M+H+).